Cas no 33001-06-8 (Uridine, 2'-deoxy-,3'-benzoate)

• Product name: Uridine, 2'-deoxy-,3'-benzoate
• CAS No: 33001-06-8
• MF: C₁₆H₁₆N₂O₆
• MW: 332.30804
• CID: 316038
• PubChem ID: 21119731

Uridine, 2'-deoxy-,3'-benzoate Chemical and Physical Properties

Names and Identifiers

• Uridine, 2'-deoxy-,3'-benzoate
• [(2R,3S,5R)-5-(2,4-dioxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] benzoate
• 3’-O-BENZOYL-2’-DEOXYURIDINE
• 1-(3-O-benzoyl-2-deoxypentofuranosyl)pyrimidine-2,4(1H,3H)-dione
• 2'-Deoxyuridine 3'-benzoate
• NS00060310
• EINECS 251-328-8
• SCHEMBL20883495
• 33001-06-8

• Inchi： InChI=1S/C16H16N2O6/c19-9-12-11(24-15(21)10-4-2-1-3-5-10)8-14(23-12)18-7-6-13(20)17-16(18)22/h1-7,11-12,14,19H,8-9H2,(H,17,20,22)/t11-,12+,14+/m0/s1
• InChI Key： BAVPJAHZOFCPIE-OUCADQQQSA-N
• SMILES： OC[C@H]1O[C@@H](N2C=CC(=O)NC2=O)C[C@@H]1OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 332.10088
• Monoisotopic Mass: 332.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.17